Cas no 1379179-90-4 (4-cyclopropyl-1H-imidazole-2-carbaldehyde)

• Product Name: 4-cyclopropyl-1H-imidazole-2-carbaldehyde
• CAS No: 1379179-90-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 5252299
• Update Time: 2025-10-29

4-cyclopropyl-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1H-imidazole-2-carbaldehyde
• 5-Cyclopropyl-1H-imidazole-2-carbaldehyde

• Inchi： 1S/C7H8N2O/c10-4-7-8-3-6(9-7)5-1-2-5/h3-5H,1-2H2,(H,8,9)
• InChI Key： POERCHPFTFRVIA-UHFFFAOYSA-N
• SMILES： C1(C=O)NC=C(C2CC2)N=1

Additional information on 4-cyclopropyl-1H-imidazole-2-carbaldehyde

Introduction to 4-cyclopropyl-1H-imidazole-2-carbaldehyde (CAS No. 1379179-90-4)

4-cyclopropyl-1H-imidazole-2-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1379179-90-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a cyclopropyl substituent attached to an imidazole core, making it a structurally intriguing molecule with potential applications in medicinal chemistry and drug discovery. The presence of both a carbonyl group and a cyclopropyl ring imparts unique reactivity and electronic properties, which have garnered attention from researchers exploring novel synthetic pathways and bioactive molecules.

The imidazole scaffold is a privileged structure in pharmaceutical development, known for its prevalence in bioactive natural products and therapeutic agents. Imidazoles exhibit diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The aldehyde functionality in 4-cyclopropyl-1H-imidazole-2-carbaldehyde serves as a versatile handle for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological profiles. This compound has emerged as a valuable building block in the design of small-molecule inhibitors targeting various disease-related pathways.

Recent advancements in synthetic methodologies have enhanced the accessibility of 4-cyclopropyl-1H-imidazole-2-carbaldehyde, facilitating its incorporation into larger molecular frameworks. For instance, transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce aryl or heteroaryl groups at the cyclopropyl position, expanding the compound's structural diversity. Additionally, palladium-catalyzed oxidative coupling reactions have enabled the formation of biaryl derivatives, which are often associated with enhanced pharmacological activity.

In the context of drug discovery, 4-cyclopropyl-1H-imidazole-2-carbaldehyde has been explored as a precursor for developing kinase inhibitors. Kinases are critical enzymes involved in cell signaling cascades and are frequently targeted in oncology and inflammatory diseases. The aldehyde group provides a reactive site for covalent bond formation with key residues in kinase active sites, potentially leading to high-affinity inhibitors. Preclinical studies have demonstrated that imidazole-derived kinase inhibitors exhibit promising efficacy in vitro and in vivo, highlighting the therapeutic potential of compounds like 4-cyclopropyl-1H-imidazole-2-carbaldehyde.

The cyclopropyl moiety in this compound contributes to its unique physicochemical properties, including improved metabolic stability and membrane permeability. These characteristics are highly desirable in drug candidates, as they can enhance bioavailability and reduce degradation by enzymatic or chemical processes. Furthermore, computational modeling studies have suggested that the cyclopropyl group may influence binding affinity by modulating the conformational flexibility of the imidazole ring, thereby optimizing interactions with biological targets.

Recent research has also focused on the role of 4-cyclopropyl-1H-imidazole-2-carbaldehyde in developing antimicrobial agents. The combination of an imidazole core and an aldehyde functionality creates a molecular framework that can interact with bacterial enzymes or cell wall components. Preliminary screenings have identified derivatives of this compound that exhibit inhibitory activity against Gram-positive and Gram-negative bacteria, suggesting its utility in combating antibiotic-resistant strains. This aligns with global efforts to address rising antimicrobial resistance challenges by discovering novel chemical entities.

The synthesis of 4-cyclopropyl-1H-imidazole-2-carbaldehyde can be achieved through multiple routes, each offering distinct advantages depending on scalability and purity requirements. One common approach involves the condensation of cyclopropanecarboxaldehyde with guanidine hydrochloride under acidic conditions, followed by purification via recrystallization or column chromatography. Alternative methods include metal-mediated cyclization reactions that construct the imidazole ring directly from simpler precursors. These synthetic strategies have been optimized to ensure high yields and minimal byproduct formation, making 1379179-90-4 a readily available reagent for further chemical exploration.

The pharmacokinetic profile of 4-cyclopropyl-1H-imidazole-2-carbaldehyde derivatives has been extensively studied to ensure their suitability for therapeutic applications. In vitro metabolic stability assays have revealed that certain analogs exhibit prolonged half-lives due to resistance to cytochrome P450-mediated degradation. Additionally, pharmacokinetic modeling has predicted favorable distribution characteristics across various tissues, suggesting potential for systemic delivery. These findings underscore the importance of 1379179-90-4 as a scaffold for developing drugs with improved bioavailability and prolonged efficacy.

Future directions in research involving 4-cyclopropyl-1H-imidazole-2-carbaldehyde include exploring its role in modulating immune responses and neurodegenerative diseases. The imidazole scaffold is known to interact with histidine residues in proteins involved in immune signaling pathways, making it a promising candidate for immunomodulatory therapies. Similarly, derivatives of this compound have shown potential in preclinical models of neurodegeneration by inhibiting aberrant protein aggregation associated with diseases such as Alzheimer's and Parkinson's. These investigations highlight the broad therapeutic scope of 1379179-90-4 beyond traditional kinase inhibition applications.

In conclusion,4-cyclopropyl-1H-imidazole-2-carbaldehyde (CAS No. 1379179-90-4) represents a versatile and pharmacologically relevant compound with significant potential across multiple therapeutic areas. Its unique structural features—combining an imidazole core with an aldehyde group—make it an invaluable tool for medicinal chemists seeking to design novel bioactive molecules. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,1379179-90-4 is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.